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Compound of Interest

Compound Name: Hexyl tiglate

Cat. No.: B095952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyl tiglate, an ester with the chemical formula C₁₁H₂₀O₂, is primarily recognized for its

characteristic fresh, green, and fruity aroma, leading to its widespread use in the fragrance and

flavor industries.[1][2][3] Its physicochemical properties, notably its hydrophobicity (estimated

logP of 4.263) and low aqueous solubility, present both challenges and opportunities for its

application in other fields, such as pharmaceuticals and specialty chemicals.[4][5] The

development of controlled release formulations for hexyl tiglate can enable prolonged action,

targeted delivery, and improved stability, thereby expanding its potential utility beyond its

current applications.

These application notes provide a comprehensive overview of the formulation strategies,

experimental protocols, and evaluation methods for developing controlled release systems for

hexyl tiglate. The methodologies described are based on established principles for the

encapsulation of hydrophobic compounds and are intended to serve as a foundational guide for

researchers.

Physicochemical Properties of Hexyl Tiglate
A thorough understanding of the physicochemical properties of Hexyl tiglate is crucial for the

rational design of a controlled release formulation. Key properties are summarized in the table

below.
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Property Value Reference

Molecular Formula C₁₁H₂₀O₂ [1][3]

Molecular Weight 184.28 g/mol [6]

Appearance Colorless liquid [3][5]

Odor Fresh, green, fruity [2][3][4]

Boiling Point 230.32 °C [5]

Flash Point 108.00 °C [4][6][7]

Specific Gravity 0.889 - 0.899 @ 25°C [6][7]

Refractive Index 1.439 - 1.448 @ 20°C [6][7]

Solubility
Insoluble in water; soluble in

alcohol
[5]

logP (o/w) 4.263 (estimated) [4]

Controlled Release Formulation Strategy: Polymeric
Nanoparticles
Given the hydrophobic nature of hexyl tiglate, encapsulation within polymeric nanoparticles is

a promising approach for achieving controlled release. Poly(lactic-co-glycolic acid) (PLGA), a

biodegradable and biocompatible polymer, is an excellent candidate for creating a matrix to

entrap the compound. The solvent evaporation method is a widely used and effective technique

for encapsulating hydrophobic agents within PLGA nanoparticles.[8][9][10]

Experimental Workflow for Formulation of Hexyl Tiglate
Loaded PLGA Nanoparticles
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Organic Phase Preparation Aqueous Phase Preparation

Emulsification

Solvent Evaporation

Nanoparticle Recovery and Purification

Dissolve Hexyl Tiglate
and PLGA in an
organic solvent

(e.g., Dichloromethane)

Add organic phase to
aqueous phase under

high-speed homogenization
or sonication to form an

oil-in-water (o/w) emulsion

Prepare an aqueous solution
of a surfactant

(e.g., Polyvinyl Alcohol - PVA)

Stir the emulsion at
room temperature to allow

the organic solvent to evaporate,
leading to nanoparticle formation

Centrifuge the nanoparticle
suspension to collect

the nanoparticles

Wash the nanoparticles with
distilled water to remove

excess surfactant

Lyophilize the washed
nanoparticles to obtain

a dry powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Model Selection and Acclimatization

Dosing

Sample Collection

Sample Analysis

Pharmacokinetic Analysis

Select appropriate animal model
(e.g., rats, mice) and allow for

an acclimatization period

Administer the Hexyl Tiglate
formulation (e.g., intravenous,
intramuscular, subcutaneous)

Include control groups
(e.g., free Hexyl Tiglate,
placebo nanoparticles)

Collect blood samples at
predetermined time points

Process blood samples to
obtain plasma

Quantify Hexyl Tiglate
concentration in plasma

using a validated analytical method

Plot plasma concentration-time
profile

Calculate pharmacokinetic parameters
(e.g., Cmax, Tmax, AUC, t1/2)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b095952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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